Cas no 5983-09-5 (2’,3’-Dideoxyuridine)

2’,3’-Dideoxyuridine structure

Product name:2’,3’-Dideoxyuridine

CAS No:5983-09-5

MF:C₉H₁₂N₂O₄

MW:212.20258

MDL:MFCD00013359

CID:46305

PubChem ID:24859406

2’,3’-Dideoxyuridine Chemical and Physical Properties

Names and Identifiers

- 2',3'-Dideoxyuridine
- 1-(5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 2',3-DIDEOXYURIDINE
- 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- ddU
- d2U
- 2’,3’-Dideoxyuridine
- MDL： MFCD00013359
- Inchi： 1S/C9H12N2O4/c12-5-6-1-2-8(15-6)11-4-3-7(13)10-9(11)14/h3-4,6,8,12H,1-2,5H2,(H,10,13,14)/t6-,8+/m0/s1
- InChI Key： BTOTXLJHDSNXMW-POYBYMJQSA-N
- SMILES： O=C1N(C=CC(N1)=O)[C@H]2CC[C@@H](CO)O2

Computed Properties

Exact Mass: 212.08000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
Topological Polar Surface Area: 78.9
XLogP3: -0.9

Experimental Properties

Color/Form: Not determined
Melting Point: 127-129 °C (lit.)
PSA: 84.32000
LogP: -0.79350
Specific Rotation: 34 º (c=0.4 in H2O)
Optical Activity: [α]20/D +34°, c = 0.4 in H2O
Solubility: Not determined

2’,3’-Dideoxyuridine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 34-36/37
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Risk Phrases：R34; R36/37
Safety Term：S22;S24/25

2’,3’-Dideoxyuridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2’,3’-Dideoxyuridine PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1103308-5g	1-(5-(hydroxymethyl)tetrahydroFuran-2-yl)-5-methylpyrimidine	5983-09-5	95%	5g	$940	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1037113-100mg	2',3'-Dideoxyuridine	5983-09-5	97%	100mg	￥191	2023-04-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D807984-100mg	2',3'-Dideoxyuridine	5983-09-5	98%	100mg	￥424.80	2022-01-13
eNovation Chemicals LLC	Y1103308-12g	1-(5-(hydroxymethyl)tetrahydroFuran-2-yl)-5-methylpyrimidine	5983-09-5	95%	12g	$1870	2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY076386-1g	2’,3’-Dideoxyuridine	5983-09-5	≥98%	1g	¥842.00	2024-07-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D807984-500mg	2',3'-Dideoxyuridine	5983-09-5	98%	500mg	￥2,148.30	2022-01-13
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D6106-250MG	2',3'-Dideoxyuridine	5983-09-5	>97.0%(HPLC)(qNMR)	250mg	¥1490.00	2024-04-15
eNovation Chemicals LLC	Y1101391-250mg	2',3'-Dideoxyuridine	5983-09-5	95%	250mg	$370	2024-06-05
TRC	D440925-100mg	2’,3’-Dideoxyuridine	5983-09-5		100mg	$138.00	2023-05-18
eNovation Chemicals LLC	Y0986074-5g	2',3'-Dideoxyuridine	5983-09-5	95%	5g	$520	2024-08-02

2’,3’-Dideoxyuridine Related Literature

1. Complete conformational space of the potential HIV-1 reverse transcriptase inhibitors d4U and d4C. A quantum chemical study

Alla G. Ponomareva,Yevgen P. Yurenko,Roman O. Zhurakivsky,Tanja van Mourik,Dmytro M. Hovorun Phys. Chem. Chem. Phys. 2012 14 6787
2. An investigation into the anti-HIV activity of 2′,3′-didehydro-2′,3′-dideoxyuridine (d4U) and 2′,3′-dideoxyuridine (ddU) phosphoramidate ‘ProTide’ derivatives

Youcef Mehellou,Jan Balzarini,Christopher McGuigan Org. Biomol. Chem. 2009 7 2548
3. Electron paramagnetic resonance studies of the reaction of aryl radicals with nucleic acids and their components

Clare Hazlewood,Michael J. Davies,Bruce C. Gilbert,John E. Packer J. Chem. Soc. Perkin Trans. 2 1995 2167
4. Prodrugs of pyrophosphates and bisphosphonates: disguising phosphorus oxyanions

Emma S. Rudge,Alex H. Y. Chan,Finian J. Leeper RSC Med. Chem. 2022 13 375
5. Synthetic approaches towards nucleocidin and selected analogues; anti-HIV activity in 4′-fluorinated nucleoside derivatives

Anita R. Maguire,Wei-Dong Meng,Stanley M. Roberts,Andrew J. Willetts J. Chem. Soc. Perkin Trans. 1 1993 1795
6. Synthesis and nucleic-acid-binding properties of sulfamide- and 3′-N-sulfamate-modified DNA

Kevin J. Fettes,Nigel Howard,David T. Hickman,Steven Adah,Mark R. Player,Paul F. Torrence,Jason Micklefield J. Chem. Soc. Perkin Trans. 1 2002 485
7. EPR Spin-trapping studies of the reaction of radicals derived from hydroperoxide tumour-promoters with nucleic acids and their components

Clare Hazlewood,Michael J. Davies J. Chem. Soc. Perkin Trans. 2 1995 895
8. Boron and nucleic acid chemistries: merging the best of both worlds

Anthony R. Martin,Jean-Jacques Vasseur,Michael Smietana Chem. Soc. Rev. 2013 42 5684
9. Synthesis, conformation and antiviral activity of nucleoside analogues with the (2-hydroxy-1-phenylethoxy)methyl glycone—a family of nucleoside analogues related to d4T and aciclovir

David F. Ewing,Virginie Gla?on,Christophe Len,Grahame Mackenzie New J. Chem. 2005 29 1461

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:5983-09-5)2’,3’-Dideoxyuridine

Purity:99%

Quantity:5g

Price ($):419.0